8-Chloro-5,10-Dihydro-11h-Dibenzo[b,E][1,4]diazepin-11-One

• CAS No.: 50892-62-1
• Product Name: 8-Chloro-5,10-Dihydro-11h-Dibenzo[b,E][1,4]diazepin-11-One
• Molecular Formula: C13H9ClN2O
• Molecular Weight: 244.67 g/mol
• IUPAC Name: 3-chloro-5,11-dihydrobenzo[b][1,4]benzodiazepin-6-one
• Standard InChI: InChI=1S/C13H9ClN2O/c14-8-5-6-11-12(7-8)16-13(17)9-3-1-2-4-10(9)15-11/h1-7,15H,(H,16,17)
• Standard InChIKey: YVWNDABPZGGQFE-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)NC3=C(N2)C=CC(=C3)Cl
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC3=C(N2)C=CC(=C3)Cl
• Appearance: White to Pale Brown Solid
• Melting Point: 233-236°C
• Description: 8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]-diazepin-11-one is a useful intermediate for the preparation of pharmaceutical actives and fine chemicals.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]-diazepin-11-one
• PubChem Compound: 3653116
• Last Modified: Nov 11 2021